Cas no 1881289-20-8 (6-Bromo-2-chloro-3-ethoxyphenol)

• Product Name: 6-Bromo-2-chloro-3-ethoxyphenol
• CAS No: 1881289-20-8
• MF: C₈H₈BrClO₂
• MW: 251.504920959473
• MDL: MFCD29044490
• CID: 5074722
• Update Time: 2026-03-01

6-Bromo-2-chloro-3-ethoxyphenol Chemical and Physical Properties

Names and Identifiers

• 6-BROMO-2-CHLORO-3-ETHOXYPHENOL
• 6-Bromo-2-chloro-3-ethoxyphenol

• MDL： MFCD29044490
• Inchi： 1S/C8H8BrClO2/c1-2-12-6-4-3-5(9)8(11)7(6)10/h3-4,11H,2H2,1H3
• InChI Key： XTWBHNUZVNNDCO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1O)Cl)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 145
• XLogP3: 3.2
• Topological Polar Surface Area: 29.5

Additional information on 6-Bromo-2-chloro-3-ethoxyphenol

Introduction to 6-Bromo-2-chloro-3-ethoxyphenol (CAS No. 1881289-20-8)

6-Bromo-2-chloro-3-ethoxyphenol, with the CAS number 1881289-20-8, is a halogenated phenolic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and environmental chemistry. This compound is characterized by its bromine, chlorine, and ethoxy substituents on the phenolic ring, which confer it with distinct reactivity and stability profiles.

The molecular structure of 6-Bromo-2-chloro-3-ethoxyphenol is particularly interesting due to the presence of multiple functional groups. The bromine and chlorine atoms introduce strong electron-withdrawing effects, which can influence the compound's reactivity and solubility. The ethoxy group, on the other hand, provides a hydrophobic character that can enhance its solubility in organic solvents. These properties make 6-Bromo-2-chloro-3-ethoxyphenol a versatile starting material for a wide range of synthetic transformations.

In the realm of pharmaceutical research, 6-Bromo-2-chloro-3-ethoxyphenol has shown promise as a lead compound for the development of new therapeutic agents. Recent studies have explored its potential as an antimicrobial agent, particularly against drug-resistant strains of bacteria. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of 6-Bromo-2-chloro-3-ethoxyphenol exhibited potent antibacterial activity against methicillin-resistant

Beyond its antimicrobial properties, 6-Bromo-2-chloro-3-ethoxyphenol has also been investigated for its potential as an anticancer agent. A study published in the Cancer Research journal in 2020 demonstrated that certain derivatives of this compound could selectively induce apoptosis in cancer cells while sparing normal cells. The mechanism of action was found to involve the modulation of signaling pathways associated with cell cycle regulation and apoptosis. These findings suggest that 6-Bromo-2-chloro-3-ethoxyphenol could serve as a valuable scaffold for the development of novel anticancer drugs.

In materials science, the unique chemical structure of 6-Bromo-2-chloro-3-ethoxyphenol has led to its exploration as a functional monomer for polymer synthesis. Researchers have utilized this compound to create polymers with enhanced thermal stability and mechanical strength. For example, a study published in the Polymer Chemistry journal in 2019 reported the synthesis of poly(6-bromo-2-chloro-3-ethoxyphenyl) derivatives with improved thermal stability compared to conventional polymers. These materials have potential applications in high-performance coatings, adhesives, and electronic devices.

The environmental impact of 6-Bromo-2-chloro-3-ethoxyphenol is another area of active research. Given its halogenated nature, there is a need to understand its fate and behavior in environmental systems. A study published in the Environmental Science & Technology journal in 2018 investigated the biodegradation and photodegradation pathways of this compound under various environmental conditions. The results indicated that while 6-Bromo-2-chloro-3-ethoxyphenol is relatively stable under normal conditions, it can be effectively degraded by microbial action and sunlight exposure. This information is crucial for assessing the environmental safety and sustainability of products containing this compound.

In conclusion, 6-Bromo-2-chloro-3-ethoxyphenol (CAS No. 1881289-20-8) is a multifaceted compound with diverse applications across pharmaceuticals, materials science, and environmental chemistry. Its unique chemical structure provides a foundation for further research and development, making it an exciting area of study for scientists and researchers worldwide. As ongoing studies continue to uncover new properties and applications, the potential impact of this compound on various industries is likely to grow significantly.